N-cyclopropyl-3-[5-(imidazo[1,2-a]pyrimidin-2-ylcarbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl]propanamide

• IUPAC Name: N-cyclopropyl-3-[5-(imidazo[1,2-a]pyrimidine-2-carbonyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-yl]propanamide
• InChI: InChI=1S/C19H21N7O2/c27-17(21-13-2-3-13)5-4-14-10-15-11-24(8-9-26(15)23-14)18(28)16-12-25-7-1-6-20-19(25)22-16/h1,6-7,10,12-13H,2-5,8-9,11H2,(H,21,27)
• InChI Key: GHGDLUWPCNJLTL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CCC2=NN3CCN(CC3=C2)C(=O)C4=CN5C=CC=NC5=N4
• Molecular Formula: C19H21N7O2
• Molecular Weight: 379.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-cyclopropyl-3-[5-(imidazo[1,2-a]pyrimidin-2-ylcarbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl]propanamide involves multiple steps, including condensation, cyclization, and cycloaddition reactions. For example, compounds with similar structures have been synthesized from amino-pyridines and amino-propanoates through processes involving condensation with N-acetylcarbonimidic dichloride, hydrolysis, and subsequent cyclization (Descours & Festal, 1990). Another approach involves the two-step synthesis of pyrimidin-4-yl-imidazo[1,2-a]pyridines, showcasing the versatility in accessing different substitution patterns (Ducray et al., 2010).

Molecular Structure Analysis

The molecular structure of similar compounds highlights the importance of the imidazo[1,2-a]pyrimidine core, which often serves as a key functional group in mediating biological activity and chemical reactivity. The geometry, electronic distribution, and intermolecular interactions of these molecules can significantly influence their chemical properties and potential applications.

Chemical Reactions and Properties

Chemical reactions involving compounds with the imidazo[1,2-a]pyrimidine structure include cycloadditions, ring expansions, and transformations into different heterocyclic systems. For instance, tetrazolo[1,5-a]pyrazines undergo photolysis leading to ring expansion and the formation of triazacyclohepta[1,2,4,6]-tetraenes, demonstrating the reactivity of the pyrazine ring system (Addicott et al., 2002).